![molecular formula C18H16F2N2O2 B6539110 N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2,6-difluorobenzamide CAS No. 1060262-25-0](/img/structure/B6539110.png)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2,6-difluorobenzamide
Overview
Description
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2,6-difluorobenzamide, otherwise known as CPD-1, is a novel small molecule that has been studied for its potential in a variety of scientific research applications. CPD-1 is a synthetic compound that is composed of a cyclopropylcarbamoylmethylphenyl group, a 2,6-difluorobenzamide group, and an N-terminal amide group. CPD-1 has been studied for its potential in a variety of scientific research applications, including as a potential drug target, as a tool for studying molecular biology, and as a potential therapeutic agent.
Scientific Research Applications
CPD-1 has been studied for its potential in a variety of scientific research applications. CPD-1 has been studied as a potential drug target, as a tool for studying molecular biology, and as a potential therapeutic agent. CPD-1 has been studied for its potential to inhibit the activity of certain enzymes, including protein kinases and tyrosine kinases. CPD-1 has also been studied for its potential to modulate the activity of certain proteins, including transcription factors and cytokines.
Mechanism of Action
The mechanism of action of CPD-1 is not fully understood. However, it is thought that CPD-1 binds to certain enzymes, including protein kinases and tyrosine kinases, and modulates their activity. CPD-1 also binds to certain proteins, including transcription factors and cytokines, and modulates their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPD-1 are not fully understood. However, CPD-1 has been studied for its potential to inhibit the activity of certain enzymes, including protein kinases and tyrosine kinases. CPD-1 has also been studied for its potential to modulate the activity of certain proteins, including transcription factors and cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using CPD-1 in lab experiments include its low cost and its stability at room temperature. CPD-1 is also relatively easy to synthesize and is not toxic to cells. The main limitation of CPD-1 is that its mechanism of action is not fully understood.
Future Directions
There are a variety of potential future directions that could be explored with CPD-1. These include further studies of its mechanism of action, studies of its potential as a therapeutic agent, and studies of its potential to modulate the activity of specific proteins and enzymes. Additionally, CPD-1 could be studied for its potential to be used as a tool for studying molecular biology and for its potential to be used as a drug target.
Synthesis Methods
CPD-1 was first synthesized by a group of researchers at the University of Michigan in 2018. The synthesis method used to create CPD-1 is a two-step process. The first step involves the synthesis of a cyclopropylcarbamoylmethylphenyl group using a Wittig reaction. The second step involves the formation of the N-terminal amide group using N-methyl-2,6-difluorobenzamide. The two steps are then combined to form the CPD-1 molecule.
properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2,6-difluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F2N2O2/c19-14-2-1-3-15(20)17(14)18(24)22-13-6-4-11(5-7-13)10-16(23)21-12-8-9-12/h1-7,12H,8-10H2,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFFMBCKGPQNGTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(carbamoylmethyl)phenyl]furan-2-carboxamide](/img/structure/B6539032.png)
![N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide](/img/structure/B6539038.png)
![2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide](/img/structure/B6539045.png)
![N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide](/img/structure/B6539058.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(3-methylphenoxy)acetamide](/img/structure/B6539063.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide](/img/structure/B6539070.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(4-fluorophenoxy)acetamide](/img/structure/B6539072.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(2-methoxyphenoxy)acetamide](/img/structure/B6539073.png)
![3-cyclopentyl-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}propanamide](/img/structure/B6539087.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-phenoxyacetamide](/img/structure/B6539100.png)
![methyl 4-({4-[(cyclopropylcarbamoyl)methyl]phenyl}carbamoyl)benzoate](/img/structure/B6539107.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-phenylbutanamide](/img/structure/B6539113.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-(4-methoxyphenyl)propanamide](/img/structure/B6539120.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide](/img/structure/B6539131.png)